Cas no 3147-53-3 (Phenylazosalicylic Acid)

• Product Name: Phenylazosalicylic Acid
• CAS No: 3147-53-3
• MF: C₁₃H₁₀N₂O₃
• MW: 242.2301030159
• MDL: MFCD00020263
• CID: 311975
• PubChem ID: 76603
• Update Time: 2025-04-19

Phenylazosalicylic Acid Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-5-(phenyldiazenyl)benzoic acid
• Phenylazosalicylic Acid
• 2-hydroxy-5-(2-phenyldiazenyl)Benzoic acid
• 2-hydroxy-5-phenyl diazenyl benzoic acid
• 6-oxo-3-(phenylhydrazinylidene)cyclohexa-1,4-diene-1-carboxylic acid
• Benzoic acid,2-hydroxy-5-(2-phenyldiazenyl)-
• Phenylazosalicylic A
• 2-Hydroxy-5-phenylazo-benzoesaeure
• 2-hydroxy-5-phenylazo-benzoic acid
• 4-hydroxyazobenzene-3-carboxylic acid
• 5-(Phenylazo)salicylic acid
• CK 46A
• 2-Hydroxy-5-(phenylazo)benzoic acid
• NSC 163392
• Mesalazine EP Impurity I
• A846155
• (E)-2-hydroxy-5-(phenyldiazenyl)benzoic acid
• AMY38797
• D87835
• BDBM50355010
• MESALAZINE IMPURITY I [EP IMPURITY]
• Salicylic acid, 5-(phenylazo)-
• 3147-53-3
• CS-W014141
• 2-Hydroxy-5-(phenyldiazenyl)benzoic Acid; Mesalazine Imp. I (EP); Phenylazosalicylic Acid; Mesalazine Impurity I
• NS00081868
• 2-Hydroxy-5-(phenyldiazenyl)benzoic Acid (Phenylazosalicylic Acid)
• SCHEMBL15339774
• NSC 45521
• PHENYLAZOSALICYLIC ACID [EP IMPURITY]
• AKOS005134022
• Benzoic acid, 2-hydroxy-5-(phenylazo)-
• NSC-163392
• CHEMBL1834961
• CK-46A
• 380360-42-9
• 0JGZ1HX6EX
• AKOS024333040
• AKOS025401127
• 10143-07-4
• DTXSID70877100
• BENZOIC ACID, 2-HYDROXY-5-(2-PHENYLDIAZENYL)-
• EINECS 221-569-3
• 2-hydroxy-5-phenyldiazenylbenzoic acid
• FS-6631
• J-509654
• UNII-0JGZ1HX6EX
• MFCD00020263
• NSC163392
• SCHEMBL137145
• BCP26299
• 2-hydroxy-5-[(1E)-2-phenyldiazen-1-yl]benzoic acid
• FT-0673722
• EINECS 233-406-3
• 2-hydroxy-5-phenyldiazenyl benzoic acid
• 2-hydroxy-5-[(E)-phenyldiazenyl]benzoic acid
• benzoic acid, 2-hydroxy-5-phenylazo-
• (3E)-6-OXO-3-(2-PHENYLHYDRAZIN-1-YLIDENE)CYCLOHEXA-1,4-DIENE-1-CARBOXYLIC ACID
• JHDYSXXPQIFFJZ-UHFFFAOYSA-N
• Mesalamine Impurity-I
• DB-020689
• STL139171

• MDL： MFCD00020263
• Inchi： 1S/C13H10N2O3/c16-12-7-6-10(8-11(12)13(17)18)15-14-9-4-2-1-3-5-9/h1-8,16H,(H,17,18)/b15-14+
• InChI Key： JHDYSXXPQIFFJZ-CCEZHUSRSA-N
• SMILES： OC1=CC=C(C=C1C(=O)O)/N=N/C1C=CC=CC=1

Computed Properties

• Exact Mass: 242.06900
• Monoisotopic Mass: 242.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.8A^2
• XLogP3: 4.3

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 418°C at 760 mmHg
• Flash Point: 239.7±27.3 °C
• Refractive Index: 1.627
• PSA: 82.25000
• LogP: 3.50580
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

Phenylazosalicylic Acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： CAUT
• Storage Condition：Sealed in dry,2-8°C(BD218730)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azobenzenes